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Compound of Interest

Compound Name: Cholesteryl heneicosanoate

Cat. No.: B15601108 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available safety information for

Cholesteryl Heneicosanoate. Due to the limited availability of a specific Safety Data Sheet

(SDS) for this compound, this guide synthesizes data from publicly available sources and

includes information from closely related cholesteryl esters to provide a thorough

understanding of its potential hazards and safe handling procedures. Researchers should

handle this substance with care, assuming it may be hazardous until more definitive information

is available.

Chemical and Physical Properties
The following table summarizes the known physical and chemical properties of Cholesteryl
Heneicosanoate. This information is critical for understanding its behavior under various

laboratory conditions.
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Property Value Source

Molecular Formula C₄₈H₈₆O₂ PubChem

Molecular Weight 709.2 g/mol PubChem

Appearance Solid (presumed)
General knowledge of similar

cholesteryl esters

Melting Point Not available -

Boiling Point Not available -

Solubility

Insoluble in water; Soluble in

organic solvents like

chloroform.[1]

Inferred from similar

compounds[1][2]

CAS Number 25513-03-9 TCI Chemicals

Hazard Identification and Toxicological Information
A specific Globally Harmonized System (GHS) classification for Cholesteryl Heneicosanoate
is not readily available. However, based on data from similar long-chain cholesteryl esters, it is

prudent to consider it as a material with potential for mild irritation. To the best of current

knowledge, the chemical, physical, and toxicological properties have not been thoroughly

investigated.[3]

General Health Effects of Similar Cholesteryl Esters:

Eye Contact: May cause mechanical irritation.

Skin Contact: Prolonged or repeated contact may cause mild irritation.

Inhalation: Inhalation of dust may cause respiratory tract irritation.

Ingestion: Ingestion of large amounts may cause gastrointestinal discomfort.

Quantitative Toxicological Data:
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Specific quantitative toxicological data such as LD50 (median lethal dose) and LC50 (median

lethal concentration) for Cholesteryl Heneicosanoate are not available in the public domain.

Handling and Storage
Proper handling and storage are crucial to ensure the safety of laboratory personnel and the

integrity of the compound.

Parameter Recommendation Source

Handling

Handle in accordance with

good industrial hygiene and

safety practices. Avoid dust

formation. Avoid contact with

skin, eyes, and clothing.[2][4]

General laboratory safety

guidelines[2][4]

Storage

Keep containers tightly closed

in a dry, cool, and well-

ventilated place.[4] For long-

term stability, storage at -20°C

is recommended for similar

cholesteryl esters.[1][2]

Supplier recommendations for

similar compounds[1][2]

Incompatible Materials Strong oxidizing agents.[4]
General chemical

incompatibility

Personal Protective Equipment (PPE)
The following personal protective equipment should be worn when handling Cholesteryl
Heneicosanoate to minimize exposure.
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PPE Type Specification Source

Eye/Face Protection
Wear safety glasses with side

shields or goggles.[5]

OSHA and general lab safety

standards[5]

Skin Protection
Wear protective gloves and a

lab coat.[4]
Standard laboratory practice[4]

Respiratory Protection

If dust is generated and

exposure limits may be

exceeded, a NIOSH/MSHA

approved respirator should be

worn.[4]

General industrial hygiene

principles[4]

First Aid and Emergency Procedures
In the event of exposure or an accident, follow these first aid and emergency procedures.
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Situation Procedure Source

Eye Contact

Immediately flush with plenty

of water for at least 15

minutes, also under the

eyelids. Get medical attention

if irritation persists.[6]

Standard first aid protocols[6]

Skin Contact

Wash off immediately with

soap and plenty of water.

Remove contaminated

clothing. Get medical attention

if symptoms occur.[6]

General first aid measures[6]

Inhalation

Move to fresh air. If breathing

is difficult, give oxygen. If not

breathing, give artificial

respiration. Get medical

attention if symptoms persist.

[4]

Standard emergency

procedures[4]

Ingestion

Clean mouth with water and

drink plenty of water

afterwards. Do NOT induce

vomiting. Get medical attention

if symptoms occur.[6]

General first aid advice[6]

Firefighting

Use water spray, carbon

dioxide (CO2), dry chemical, or

alcohol-resistant foam.[6]

Thermal decomposition can

lead to the release of irritating

gases and vapors.[6]

Standard firefighting measures

for organic solids[6]

Accidental Release

Sweep up and shovel into

suitable containers for

disposal. Avoid dust formation.

Ensure adequate ventilation.[6]

General laboratory spill

cleanup procedures[6]
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Experimental Protocols
Detailed experimental protocols for the safety and toxicological testing of Cholesteryl
Heneicosanoate are not publicly available. The information provided in this guide is based on

standard chemical safety principles and data extrapolated from similar compounds.

Logical Workflow for Safe Chemical Handling
The following diagram illustrates a general workflow for the safe handling of a chemical

substance like Cholesteryl Heneicosanoate, from acquisition to disposal, based on standard

laboratory safety protocols.
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Receipt & Initial Assessment

Handling & Use Storage

Emergency Preparedness

Waste & Disposal
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Review Safety Data Sheet (SDS)
(or analogous data)

Ensure Proper Labeling

Don Appropriate PPE

Proceed to use

Store in a Cool, Dry,
Well-Ventilated Area

Store for later use

Weighing & Preparation
(in ventilated enclosure if dusty)

Perform Experiment

Collect Waste in
Labeled Containers

Check Chemical Compatibility

Locate Spill Kit

Know First Aid Procedures

Identify Emergency Contacts

Dispose According to
Institutional & Local Regulations

Click to download full resolution via product page

Safe chemical handling workflow.

Disclaimer: This document is intended for informational purposes only and is not a substitute

for a formal Safety Data Sheet. The information has been compiled from sources believed to be
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reliable, but no warranty, express or implied, is made as to its accuracy, completeness, or

adequacy. Users of this information are advised to consult their institution's safety protocols

and to conduct their own investigations to determine the suitability of this information for their

particular purposes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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